Cas no 959577-53-8 ((3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid
• CAS No: 959577-53-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD06659273
• CID: 828882
• PubChem ID: 2762127
• Update Time: 2025-06-08

(3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid
• (3S,4R)-1-(tert-butoxycarbonyl)-4-p-tolylpyrrolidine-3-carboxylic acid
• (3S,4R)-4-(4-methylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Boc-(±)-trans-4-(4-methylphenyl)pyrrolidine-3-carboxylic Acid
• trans-1-Boc-4-(4-methylphenyl)-pyrrolidine-3-carboxylic acid
• Boc-(3S,4R)-beta-Pro-4-(4-methylphenyl)-OH
• (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid
• 959577-53-8
• (3S,4R)-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylicacid
• PS-12395
• AM20050006
• AKOS015900204
• A15937
• CS-0053809
• AKOS015842409
• EN300-1454729
• BOC-(+/-)-TRANS-4-(4-METHYL-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
• DTXSID10376086
• (3S,4R)-1-(tert-Butoxycarbonyl)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
• DB-000733
• Boc-(+/-)-trans-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD06659273
• Inchi： 1S/C17H23NO4/c1-11-5-7-12(8-6-11)13-9-18(10-14(13)15(19)20)16(21)22-17(2,3)4/h5-8,13-14H,9-10H2,1-4H3,(H,19,20)/t13-,14+/m0/s1
• InChI Key： FNYOAUTWNGUZLV-UONOGXRCSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid

(3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid (CAS No. 959577-53-8): An Overview

(3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid (CAS No. 959577-53-8) is a chiral amino acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block for the synthesis of bioactive molecules and drug candidates.

The structure of (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a carboxylic acid group at the C3 position. The p-tolyl substituent at the C4 position adds further complexity and specificity to the molecule. The chiral centers at C3 and C4 are crucial for its biological activity and selectivity in various applications.

In recent years, (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid has been extensively studied for its potential in the development of novel therapeutic agents. One of the key areas of research is its use as an intermediate in the synthesis of peptide mimetics and small molecule inhibitors. These compounds are designed to mimic the structure and function of natural peptides, which can be challenging to synthesize due to their instability and poor pharmacokinetic properties.

For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported the use of (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of a series of peptidomimetic inhibitors targeting proteases involved in viral replication. The researchers found that these inhibitors exhibited potent antiviral activity against several strains of viruses, including influenza and SARS-CoV-2. This highlights the potential of (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid in developing new antiviral therapies.

Another area where (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid has shown promise is in the field of cancer research. A study published in *Cancer Research* in 2022 demonstrated that derivatives of this compound could selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The researchers synthesized a library of compounds based on (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid and identified several lead compounds with high potency and selectivity against cancer cells while showing minimal toxicity to normal cells.

The synthetic versatility of (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid also makes it an attractive starting material for the preparation of complex molecules with diverse biological activities. For example, a recent study in *Organic Letters* described a novel synthetic route to access this compound using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent stereoselectivity, making it suitable for large-scale production.

In addition to its applications in drug discovery, (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid has also been explored for its potential as a chiral catalyst or ligand in asymmetric synthesis. A study published in *Chemical Communications* in 2020 reported the use of this compound as a chiral ligand in palladium-catalyzed allylic substitution reactions. The results showed that the ligand could achieve high enantioselectivity and yield, making it a valuable tool for preparing enantiopure compounds.

The physical and chemical properties of (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid have been well-characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational behavior, which are essential for understanding its reactivity and biological activity.

In conclusion, (3S,4R)-1-tert-butoxycarbonyl-4-(p-tolyl)pyrrolidine-3-carboxylic acid (CAS No. 959577-53-8) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for the development of novel therapeutic agents, chiral catalysts, and synthetic intermediates. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.